Cas no 72018-19-0 (9-Octadecenoic acid (9Z)-, compd. with 1,1'-((3-(dimethylamino)propyl)imino)bis(2-propanol) (1:1))

72018-19-0 structure
Product name:9-Octadecenoic acid (9Z)-, compd. with 1,1'-((3-(dimethylamino)propyl)imino)bis(2-propanol) (1:1)
CAS No:72018-19-0
MF:C29H60N2O4
MW:500.797709465027
CID:2680174
9-Octadecenoic acid (9Z)-, compd. with 1,1'-((3-(dimethylamino)propyl)imino)bis(2-propanol) (1:1) Chemical and Physical Properties
Names and Identifiers
-
- 1-[3-(dimethylamino)propyl-(2-hydroxypropyl)amino]propan-2-ol,(Z)-octadec-9-enoic acid
- N,N-Dimethyl-N',N'-bis(2-hydroxypropyl)-1,3-diaminopropane dioleate
- N,N-Dimethyl-N',N'-bis(2-hydroxypropyl)-1,3-diaminopropane monooleate
- 9-Octadecenoic acid (9Z)-, compd. with 1,1'-((3-(dimethylamino)propyl)imino)bis(2-propanol) (2:1)
- 9-Octadecenoic acid (9Z)-, compd. with 1,1'-((3-(dimethylamino)propyl)imino)bis(2-propanol) (1:1)
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- Inchi: 1S/C18H34O2.C11H26N2O2/c1-2-3-4-5-6-7-8-9-10-11-12-13-14-15-16-17-18(19)20;1-10(14)8-13(9-11(2)15)7-5-6-12(3)4/h9-10H,2-8,11-17H2,1H3,(H,19,20);10-11,14-15H,5-9H2,1-4H3/b10-9-;
- InChI Key: GJTVOKRWPCVEEN-KVVVOXFISA-N
- SMILES: OC(C)CN(CC(C)O)CCCN(C)C.OC(CCCCCCC/C=C\CCCCCCCC)=O
Computed Properties
- Hydrogen Bond Donor Count: 3
- Hydrogen Bond Acceptor Count: 6
- Heavy Atom Count: 35
- Rotatable Bond Count: 23
- Complexity: 377
- Topological Polar Surface Area: 84.2
9-Octadecenoic acid (9Z)-, compd. with 1,1'-((3-(dimethylamino)propyl)imino)bis(2-propanol) (1:1) Related Literature
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1. Trapping shape-controlled nanoparticle nucleation and growth stages via continuous-flow chemistry†Tabot M. D. Besong,Noktan M. AlYami,Khabiboulakh Katsiev,Dalaver H. Anjum,Ahmed Abdelkader,Pedro M. F. J. Costa,Victor M. Burlakov,Alain Goriely,Osman M. Bakr Chem. Commun., 2017,53, 2495-2498
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Sofie Van Damme,Patrick Bultinck,Venkatesan Subramanian Phys. Chem. Chem. Phys., 2012,14, 15135-15144
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Isao Kii,Akira Shiraishi,Takeshi Matsushita,Hidehiro Uekusa,Suguru Yoshida,Makoto Yamamoto,Akira Kudo,Masatoshi Hagiwara Org. Biomol. Chem., 2010,8, 4051-4055
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Jonathan Bould,Simon J. Teat,Mark Thornton-Pett,John D. Kennedy Chem. Commun., 2001, 1788-1789
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